3-((2-Ethylphenyl)amino)benzo[d]isothiazole 1,1-dioxide

• IUPAC Name: N-(2-ethylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C15H14N2O2S/c1-2-11-7-3-5-9-13(11)16-15-12-8-4-6-10-14(12)20(18,19)17-15/h3-10H,2H2,1H3,(H,16,17)
• InChI Key: JCQMGFOJIWERFA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

3-((2-Ethylphenyl)amino)benzo[d]isothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C15H14N2O2S and its molecular weight is 286.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-ethylphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide is 286.07759887 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure and Reactivity

The crystal structure and reactivity of related benzisothiazolamine derivatives have been studied to understand their catalytic behavior and structural characteristics. For example, the structural analysis of 3-benzylamino-1,2-benzisothiazole 1,1-dioxide through X-ray diffraction has revealed similarities in C–N bond lengths with ether pseudosaccharyl derivatives, offering insights into its reactivity in catalytic transfer reduction (Fonseca, 2009).

Fluorescent Probes for Carbon Dioxide Monitoring

Innovative fluorescent probes based on the core structure of N-(2-ethylphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide derivatives have been developed for real-time monitoring of low carbon dioxide levels. These probes exhibit aggregation-enhanced emission (AEE) features and show selective, fast, and iterative responses to carbon dioxide, making them potential tools for biological and medical applications (Wang et al., 2015).

Conversion of Carbon Dioxide and Ethylene Oxide

A one-pot method using binary ionic liquids catalyzes the conversion of carbon dioxide, ethylene oxide, and amines to 3-aryl-2-oxazolidinones. This method demonstrates a synergistic catalytic effect, showcasing the potential of N-(2-ethylphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide derivatives in carbon capture and utilization strategies (Wang et al., 2014).

Antitumor Properties

The antitumor properties of benzothiazole derivatives, including those structurally related to N-(2-ethylphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, have been explored, highlighting their potential in cancer therapy. These compounds induce cytochrome P 450 1A1 and demonstrate potent antitumor activities in vitro and in vivo, presenting a promising avenue for clinical evaluation (Bradshaw et al., 2002).